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Compound of Interest

2,2-Dimethyl-N-
Compound Name:
phenylpropanamide

Cat. No. B372301

A thorough review of scientific literature reveals a significant gap in publicly available research
on the structure-activity relationships (SAR) of pivalanilide analogs. Despite extensive searches
for SAR studies, quantitative biological activity data, and detailed experimental protocols
related to this specific class of compounds, no dedicated research papers or comprehensive
datasets were identified. This lack of information prevents the creation of a detailed comparison
guide as initially requested.

Pivalanilide, also known as 2,2-dimethyl-N-phenylpropanamide, is a chemical entity with a
defined structure. However, its derivatives do not appear to have been the subject of extensive
biological screening or systematic SAR studies that have been published in the open scientific
literature. Searches for pivalanilide analogs with potential fungicidal, herbicidal, or insecticidal
activities also failed to yield relevant publications detailing their SAR.

While direct SAR data on pivalanilide analogs is unavailable, the broader search did identify
SAR studies on related, but structurally distinct, chemical classes that incorporate either a
pivaloyl group or an anilide moiety. These include:

» Pivaloyl-containing 1,3-Thiazole-2-imines: Research has been conducted on these
compounds, exploring their potential as enzyme inhibitors.
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» Aryloxyanilide Derivatives: The structure-activity relationships of this class have been
investigated, particularly in the context of their interaction with specific biological targets.

o Salicylanilide-Based Peptidomimetics: These compounds have been studied for their
biological activities, with some SAR insights generated.

It is crucial to note that the findings from these studies on related scaffolds cannot be directly
extrapolated to predict the SAR of pivalanilide analogs. The unique combination of the bulky
tert-butyl group of the pivaloyl moiety and the specific electronic and steric properties of the
anilide ring in pivalanilide would necessitate dedicated studies to understand how structural
modifications affect its biological activity.

Conclusion

Due to the absence of specific and detailed research on the structure-activity relationships of
pivalanilide analogs in the public domain, it is not possible to provide a comparative guide with
quantitative data, experimental protocols, and the requested visualizations. The scientific
community has not, to date, published sufficient research to fulfill this request. Further
investigation into this specific chemical space would be required to generate the necessary
data for a comprehensive SAR analysis.

 To cite this document: BenchChem. [Limited Public Data Precludes Comprehensive
Structure-Activity Relationship Analysis of Pivalanilide Analogs]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b372301#structure-activity-
relationship-of-pivalanilide-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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